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Compound of Interest |

(2-Chlorophenyl)(3,4-
Compound Name:
dimethoxyphenyl)methanone

CAS No.: 34702-00-6

Cat. No.: B1597656

. J

Executive Summary & Immediate Directives

Do not dispose of this compound down the drain. (2-Chlorophenyl)(3,4-
dimethoxyphenyl)methanone (CAS: 116412-83-0) is classified as halogenated organic
waste.[1][2][3] Its chlorine substituent renders it unsuitable for standard fuel blending or
biological wastewater treatment due to the risk of forming acidic byproducts (HCI) and potential
dioxins during improper combustion.

Core Disposal Rule: Segregate strictly into Halogenated Waste streams.

Chemical Profile & Hazard Identification

To ensure proper downstream handling, the waste generator must characterize the material
accurately. This compound is a solid benzophenone derivative often used as a pharmaceutical
intermediate (e.g., in SGLT2 inhibitor synthesis).

Table 1: Physicochemical and Regulatory Profile[1]
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Parameter

Specification

Operational Implication

Chemical Name

(2-Chlorophenyl)(3,4-

dimethoxyphenyl)methanone

Official manifest name

CAS Number

116412-83-0

Primary identifier for inventory

Physical State

Solid (Powder/Crystalline)

Dust control required during

transfer

Melting Point

109-112 °C

Stable solid at room

temperature

Key Hazard Codes

H410 (Very toxic to aquatic
life)H315/H319 (Skin/Eye

Irritant)

ZERO release to sewer

systems allowed

Requires high-temp

Waste Class Halogenated Organic o ] ]
incineration with scrubbers
Non-Listed (unless mixed with
] Treat as Hazardous due to
RCRA Status listed solvents)Generator must

perform waste determination

aquatic toxicity

Waste Characterization & Segregation Logic
The "Why" Behind the Protocol

As a Senior Scientist, | emphasize causality in safety protocols. You must segregate this

compound from non-halogenated solvents (like Acetone or Ethanol) for two reasons:

« Incineration Chemistry: Non-halogenated waste is often used as fuel for cement kilns.

Introducing chlorine (from the 2-chlorophenyl group) poisons this process, corrodes the kiln,

and can generate hydrochloric acid gas.[3]

o Cost Control: Halogenated waste disposal is significantly more expensive because it

requires specialized incinerators with acid gas scrubbers. Contaminating a 55-gallon drum of

non-halogenated solvent with a few grams of this compound reclassifies the entire drum as

halogenated waste.[1][3]
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Figure 1: Waste Segregation Decision Tree

Use this logic flow to determine the correct waste container.
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Caption: Logical workflow for segregating (2-Chlorophenyl)(3,4-
dimethoxyphenyl)methanone waste to prevent cross-contamination of waste streams.
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Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess
Inventory)

Objective: Contain dust and prevent environmental release.

PPE Required: Nitrile gloves, safety glasses, lab coat. Use a fume hood if the powder is
fine/dusty.

o Primary Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-
mouth HDPE jar.

e Secondary Containment: If bagging, place the sealed bag into a secondary rigid container
(fiber drum or bucket) designated for "Solid Hazardous Waste."

e Labeling:
o Chemical Name: Write fully: "(2-Chlorophenyl)(3,4-dimethoxyphenyl)methanone".
o Hazard Checkbox: Mark "Toxic" and "Irritant.”

o Constituents: Explicitly list "Chlorinated Benzophenone Derivative."

Scenario B: Disposal of Reaction Mixtures (Liquid)

Objective: Prevent precipitation and ensure compatibility.

o Solvent Compatibility: Ensure the carrier solvent is compatible with the waste carboy
material (usually HDPE or glass).

e Selection: Pour into the Halogenated Waste carboy.

o Critical Note: Even if the solvent is Methanol (non-halogenated), the presence of this
dissolved chlorinated compound requires the entire mixture to be treated as halogenated
waste.
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e Record Keeping: On the waste tag, list the solvent (e.g., "95% Methanol") and the solute
(e.g., "5% Chlorinated Benzophenone").

Spill Response Protocol

In the event of a spill, immediate containment is necessary to prevent the dust from entering
HVAC systems or drains.

Figure 2: Spill Cleanup Workflow
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Caption: Operational workflow for cleaning up solid spills of chlorinated benzophenones,
emphasizing dust suppression.

Regulatory & Compliance Notes

o EPA/RCRA: While this specific CAS is not typically "P" or "U" listed by name, it triggers the
"Toxic" characteristic under general waste profiles due to aquatic toxicity. Generators are
responsible for "Waste Determination” (40 CFR 262.11).

o Destruction Method: The only acceptable final destruction method is Incineration at a
permitted TSD (Treatment, Storage, and Disposal) facility equipped for halogenated
organics.

e Transport: Ensure the waste manifest reflects "Environmentally Hazardous Substance, Solid,
N.O.S."[2][3] if shipping pure bulk quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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